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Compound of Interest

Compound Name: 3-Hydroxyglutaric acid-d5

Cat. No.: B596331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the certificate of analysis for 3-
Hydroxyglutaric acid-d5, a deuterated stable isotope-labeled internal standard crucial for the

accurate quantification of 3-hydroxyglutaric acid in various biological matrices. This document

outlines the typical quality control specifications, detailed experimental methodologies for its

analysis, and the interpretation of the data presented in a certificate of analysis.

Quantitative Data Summary
A certificate of analysis for 3-Hydroxyglutaric acid-d5 provides critical data on its identity,

purity, and isotopic enrichment. The following tables summarize the key quantitative

parameters from a representative certificate of analysis.

Table 1: Physical and Chemical Properties
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Parameter Specification

Chemical Name 3-Hydroxypentanedioic-2,2,3,4,4-d5 acid

Molecular Formula C₅H₃D₅O₅

Molecular Weight 153.14 g/mol

Appearance White to off-white solid[1]

CAS Number 1219805-72-7[1]

Table 2: Analytical Data

Analysis Specification Result

Purity (by HPLC) Report Value 99.72%[1]

Isotopic Enrichment Report Value 99.4%[1]

¹H NMR Spectrum Consistent with structure Consistent[1]

Mass Spectrum Consistent with structure Consistent[1]

Experimental Protocols
The analytical methods used to generate the data in the certificate of analysis are critical for

ensuring the quality and reliability of the standard. 3-Hydroxyglutaric acid-d5 is primarily used

as an internal standard in mass spectrometry-based assays.[2]

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This method assesses the chemical purity of the compound by separating it from any non-

labeled or other impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reverse-phase column is typically suitable for separating organic acids.
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Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an

organic solvent (e.g., methanol or acetonitrile).

Detection: UV detection at a wavelength appropriate for the compound, typically around 210

nm.

Procedure:

A standard solution of 3-Hydroxyglutaric acid-d5 is prepared in a suitable solvent (e.g.,

water or methanol).

The solution is injected into the HPLC system.

The chromatogram is recorded, and the peak area of the main component is calculated.

Purity is determined by the percentage of the main peak area relative to the total peak

area of all components in the chromatogram.

Mass Spectrometry (MS) for Identity and Isotopic
Enrichment
Mass spectrometry is used to confirm the molecular weight of the deuterated compound and to

determine its isotopic enrichment.

Instrumentation: A mass spectrometer, often coupled with a liquid chromatography (LC-MS)

or gas chromatography (GC-MS) system.

Ionization Source: Electrospray ionization (ESI) is commonly used for LC-MS analysis of

polar molecules like 3-hydroxyglutaric acid.

Procedure:

The sample is introduced into the mass spectrometer.

The instrument is scanned over a mass range that includes the expected molecular

weights of the deuterated and non-deuterated forms.
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The mass spectrum will show a peak corresponding to the molecular ion of 3-
Hydroxyglutaric acid-d5.

Isotopic enrichment is calculated by comparing the intensity of the mass peak for the d5-

labeled compound to the intensity of the peak for the unlabeled (d0) compound.

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy for
Structural Confirmation
¹H NMR spectroscopy is a powerful technique for confirming the chemical structure of a

molecule. For a deuterated compound like 3-Hydroxyglutaric acid-d5, the absence of signals

at specific positions where deuterium has replaced hydrogen confirms the labeling pattern.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: A deuterated solvent in which the sample is soluble (e.g., D₂O or DMSO-d₆).

Procedure:

The sample is dissolved in the deuterated solvent.

The ¹H NMR spectrum is acquired.

The spectrum is analyzed for the presence and integration of expected proton signals and

the absence of signals from the deuterated positions.

Application in Quantitative Analysis: LC-MS/MS Method
for 3-Hydroxyglutaric Acid in Biological Samples
3-Hydroxyglutaric acid-d5 is a critical internal standard for the diagnosis and monitoring of

glutaric aciduria type 1.[3][4] The following is a generalized protocol for the quantification of 3-

hydroxyglutaric acid in plasma or urine.

Sample Preparation:

To a known volume of plasma or urine, add a precise amount of the 3-Hydroxyglutaric
acid-d5 internal standard solution.[3]
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Precipitate proteins by adding a solvent like acetonitrile.[3]

Centrifuge the sample and collect the supernatant.

The supernatant is then dried down.[3]

The residue is derivatized to improve chromatographic separation and detection

sensitivity. A common derivatization agent is 3 M HCl in 1-butanol with heating.[3]

The derivatized sample is reconstituted in a suitable solvent for injection.[3]

LC-MS/MS Analysis:

Chromatography: Separation is typically achieved on a C8 or C18 HPLC column.[3]

Mass Spectrometry: A tandem mass spectrometer is used in Multiple Reaction Monitoring

(MRM) mode to specifically detect and quantify the analyte and the internal standard.
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Chemical Structure of 3-Hydroxyglutaric acid-d5

HOOC CD₂ CD(OD) CD₂ COOH

General Certificate of Analysis Workflow

Analytical Testing

Sample Receipt and Login

Physical Examination (Appearance)

Identity Tests

Purity and Assay Tests

¹H NMR Mass SpectrometryData Review and Approval HPLC

Certificate of Analysis Generation

Product Release

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b596331?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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